Cas no 170098-85-8 (5-Fluoro-3-nitrobenzene-1,2-diamine)
170098-85-8 structure
5-Fluoro-3-nitrobenzene-1,2-diamine Properties
Names and Identifiers
-
- 5-Fluoro-3-nitrobenzene-1,2-diamine
- 1,2-Benzenediamine, 5-fluoro-3-nitro-
- AGN-PC-00P7HO
- AK130185
- KB-246013
- SureCN7787972
- BS-16204
- DB-333006
- DTXSID40572690
- AKOS016014030
- 1,2-diamino4-fluoro-6-nitrobenzene
- 1,2-diamino-4-fluoro-6-nitrobenzene
- D82561
- MFCD26743427
- 170098-85-8
- CS-0196851
- ZSMCJPBOBDFJHM-UHFFFAOYSA-N
- SCHEMBL7787972
- +Expand
-
- MFCD26743427
- ZSMCJPBOBDFJHM-UHFFFAOYSA-N
- InChI=1S/C6H6FN3O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,8-9H2
- C1=C(C=C(C(=C1N)N)[N+](=O)[O-])F
Computed Properties
- 171.04448
- 2
- 2
- 1
- 171.04440460g/mol
- 12
- 184
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 97.9Ų
Experimental Properties
- 95.18
- Very slightly soluble (0.39 g/l) (25 º C),
- 1.555±0.06 g/cm3 (20 ºC 760 Torr),
5-Fluoro-3-nitrobenzene-1,2-diamine Price
5-Fluoro-3-nitrobenzene-1,2-diamine Related Literature
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M. Ravichandran,R. Z. Jurkowska,T. P. Jurkowski Org. Biomol. Chem., 2018,16, 1419-1435
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Haiyang Yuan,Guangming Liu Soft Matter, 2020,16, 4087-4104
-
3. Minerals
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S. Zaid,A. Addad,J.-S. Girardon,M. Capron Catal. Sci. Technol., 2016,6, 3182-3196
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Jun Hu,Qingjing Yang,Jianbin Xu,Chao Huang,Baomin Fan,Jun Wang,Chengyuan Lin,Albert S. C. Chan Org. Biomol. Chem., 2013,11, 814-820
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Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
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Jian-An Fang,Kuo-Chen Chou Mol. BioSyst., 2013,9, 634-644
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Mannar R. Maurya,Aarti Arya,Amit Kumar,Jo\u00e3o Costa Pessoa Dalton Trans., 2009, 2185-2195
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Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
170098-85-8 (5-Fluoro-3-nitrobenzene-1,2-diamine) Related Products
- 2369-11-1(5-Fluoro-2-nitroaniline)
- 78056-39-0(4,5-DIFLUORO-2-NITROANILINE)
- 367-81-7(2,4-Dinitro-5-fluoroaniline)
- 364-30-7(2,4-Difluoro-6-nitroaniline)
- 364-53-4(4-Fluoro-1,2-dinitrobenzene)
- 364-78-3(4-Fluoro-2-nitroaniline)
- 17809-36-8(2-FLUORO-6-NITRO-PHENYLAMINE)
- 85686-97-1(Benzene, 1,2-difluoro-4,5-dinitro-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:170098-85-8)5-Fluoro-3-nitrobenzene-1,2-diamine
99%/99%
250mg/1g
158/508